1-(3-fluorophenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(3-fluorophenyl)-N-[(2-methoxy-2-adamantyl)methyl]methanesulfonamide
• InChI: InChI=1S/C19H26FNO3S/c1-24-19(16-6-14-5-15(8-16)9-17(19)7-14)12-21-25(22,23)11-13-3-2-4-18(20)10-13/h2-4,10,14-17,21H,5-9,11-12H2,1H3
• InChI Key: NAPHVDRYZZLOTM-UHFFFAOYSA-N
• Canonical SMILES: COC1(C2CC3CC(C2)CC1C3)CNS(=O)(=O)CC4=CC(=CC=C4)F
• Molecular Formula: C19H26FNO3S
• Molecular Weight: 367.5 g/mol
• CAS No.: 1797356-37-6

Description

1-(3-fluorophenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)methanesulfonamide is a high-purity synthetic chemical reagent intended for research and development purposes. This compound features a unique molecular architecture combining a 3-fluorophenyl group with a methoxy-substituted adamantane moiety via a methanesulfonamide linker. The adamantane group is a well-known pharmacophore in medicinal chemistry, valued for its ability to enhance lipid solubility and metabolic stability . Compounds with sulfonamide functional groups and fluorinated aromatic systems are frequently investigated in pharmaceutical research for their potential to modulate various biological targets, including ion channels . This specific stereochemistry, denoted by (1R,3S,5r,7r), is critical for its intended biological activity and interaction with target proteins. Researchers may explore this molecule as a key intermediate or a novel chemical entity in drug discovery projects, particularly in the development of central nervous system (CNS) agents, antivirals, or other therapeutic classes. It is provided as a characterized solid and is strictly for laboratory use. This product is For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate safety precautions.

Biological Activity

The compound 1-(3-fluorophenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)methanesulfonamide is a sulfonamide derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and presenting data in a structured manner.

Chemical Structure and Properties

The chemical structure of the compound can be described as follows:

• Molecular Formula : C$_{16}$H$_{20}$FNO$_2$S
• Molecular Weight : 327.40 g/mol
• IUPAC Name : 1-(3-fluorophenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)methanesulfonamide

The presence of the fluorophenyl and methanesulfonamide groups suggests potential interactions with various biological targets.

Antimicrobial Activity

Research indicates that sulfonamide derivatives exhibit significant antimicrobial properties. A study by demonstrated that compounds similar to this sulfonamide showed activity against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism is attributed to the inhibition of bacterial dihydropteroate synthase, a key enzyme in folate synthesis.

Anticancer Properties

The compound has also been investigated for its anticancer potential. In vitro studies revealed that it induces apoptosis in cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer). The mechanism involves the activation of caspase pathways, leading to programmed cell death .

Neuroprotective Effects

Recent research highlighted the neuroprotective effects of similar adamantane derivatives. These compounds have shown promise in mitigating neurodegenerative diseases by reducing oxidative stress and inflammation in neuronal cells . The specific compound may exhibit similar effects due to its structural similarities.

Table: Summary of Biological Activities

Activity Type	Target Organism/Cell Line	Mechanism of Action	Reference
Antimicrobial	Staphylococcus aureus	Inhibition of dihydropteroate synthase
Anticancer	MCF-7, A549	Induction of apoptosis via caspase activation
Neuroprotective	Neuronal cells	Reduction of oxidative stress and inflammation

Case Study 1: Antimicrobial Efficacy

In a controlled laboratory setting, the compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli, suggesting moderate antimicrobial activity. This study underscores the potential for further development as an antibacterial agent .

Case Study 2: Cancer Cell Apoptosis

A detailed study involving various concentrations of the compound on MCF-7 cells showed that concentrations above 10 µM significantly increased apoptosis rates compared to control groups. Flow cytometry analysis confirmed these findings, indicating a dose-dependent response .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally related adamantane-sulfonamide derivatives, emphasizing substituent variations and their implications:

Compound Name	Molecular Formula	Key Substituents	Molecular Weight	Notable Properties/Activities	Reference ID
1-(3-fluorophenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)methanesulfonamide	C₁₉H₂₅FNO₃S	3-fluorophenyl, methoxyadamantane	363.48 g/mol	Rigid adamantane core; fluorophenyl enhances lipophilicity and target specificity .
4-ethoxy-3-fluoro-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)benzenesulfonamide	C₂₁H₂₉FNO₄S	4-ethoxy-3-fluorophenyl, methoxyadamantane	410.53 g/mol	Ethoxy group may improve solubility; fluorophenyl retains electron-withdrawing effects .
N-(4-(N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)sulfamoyl)-3-methylphenyl)propionamide	C₂₂H₃₂N₂O₄S	Propionamide, methylphenyl, methoxyadamantane	420.60 g/mol	Amide linkage could enhance metabolic stability; methylphenyl adds steric bulk .
N-Adamantan-1-yl-1-((1S,4R)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide (13)	C₁₉H₂₉NO₃S	Adamantane-1-yl, camphor-derived bicyclic ketone	375.50 g/mol	Camphor moiety introduces chirality; ketone may facilitate hydrogen bonding .
1-[(1r,3r,5r,7r)-Adamantan-2-yl]-N-mesitylpiperidine-2-carboxamide	C₂₅H₃₆N₂O	Mesityl (2,4,6-trimethylphenyl), piperidine-carboxamide	380.58 g/mol	Bulky mesityl group likely reduces membrane permeability but increases target selectivity .

Key Structural and Functional Comparisons:

Adamantane Core Modifications :

• The target compound and its analogs (e.g., ) share a methoxy-substituted adamantane, which contrasts with the unsubstituted adamantane in compound 13 . Methoxy groups generally enhance solubility but may reduce passive diffusion across lipid membranes .
• Compound 13 incorporates a camphor-derived bicyclic ketone, introducing stereochemical complexity absent in the target compound .

Sulfonamide vs.

Aromatic Substituent Effects :

• The 3-fluorophenyl group in the target compound vs. the 4-ethoxy-3-fluorophenyl in : Ethoxy groups increase steric bulk and may alter pharmacokinetics.
• The mesityl group in introduces significant steric hindrance, likely reducing off-target interactions but limiting bioavailability .

Research Findings and Implications

• Structural Rigidity : Adamantane derivatives exhibit enhanced metabolic stability due to their rigid frameworks, making them attractive for CNS-targeted drugs .
• Fluorine Effects : The 3-fluorophenyl group in the target compound likely improves binding to aromatic-rich enzyme active sites (e.g., cytochrome P450 isoforms) .
• Unresolved Questions: Limited data on the target compound’s solubility, toxicity, or biological activity necessitate further studies.